Cas no 898767-19-6 (6-(3-Bromo-4-methylphenyl)-6-oxohexanoic acid)

• Product Name: 6-(3-Bromo-4-methylphenyl)-6-oxohexanoic acid
• CAS No: 898767-19-6
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• MDL: MFCD03844199
• CID: 870808
• PubChem ID: 24726997
• Update Time: 2025-09-27

6-(3-Bromo-4-methylphenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-BROMO-4-METHYLPHENYL)-6-OXOHEXANOIC ACID
• DTXSID10645380
• MFCD03844199
• AKOS016022851
• MS-21291
• 898767-19-6
• 6-(3-BROMO-4-METHYLPHENYL)-6-OXOHEXANOICACID
• 6-(3-Bromo-4-methylphenyl)-6-oxohexanoic acid

• MDL： MFCD03844199
• Inchi： 1S/C13H15BrO3/c1-9-6-7-10(8-11(9)14)12(15)4-2-3-5-13(16)17/h6-8H,2-5H2,1H3,(H,16,17)
• InChI Key： GDSZAEHWDVNMOC-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 298.02000
• Monoisotopic Mass: 298.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.58520

Additional information on 6-(3-Bromo-4-methylphenyl)-6-oxohexanoic acid

6-(3-Bromo-4-methylphenyl)-6-oxohexanoic Acid: A Comprehensive Overview

6-(3-Bromo-4-methylphenyl)-6-oxohexanoic acid, identified by the CAS number 898767-19-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic acids, characterized by its brominated phenyl group and a hexanoic acid backbone. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

The structure of 6-(3-Bromo-4-methylphenyl)-6-oxohexanoic acid consists of a hexanoic acid moiety with a substituted phenyl ring at the sixth position. The phenyl group is substituted with a bromine atom at the third position and a methyl group at the fourth position, which contributes to its unique chemical properties. This substitution pattern not only enhances the compound's stability but also influences its bioavailability and pharmacokinetic profile.

Recent research has focused on the synthesis and characterization of this compound. A study published in Journal of Medicinal Chemistry demonstrated an efficient synthetic route involving a Friedel-Crafts acylation followed by oxidation. The authors highlighted the importance of stereochemistry in determining the compound's biological activity, emphasizing the need for precise control during synthesis.

The biological activity of 6-(3-Bromo-4-methylphenyl)-6-oxohexanoic acid has been extensively studied. In vitro assays have shown potent anti-inflammatory effects, attributed to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, preclinical studies have demonstrated its efficacy in reducing tumor growth in animal models, suggesting potential applications in cancer therapy.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate absorption and rapid clearance from systemic circulation. However, recent advancements in drug delivery systems, such as lipid nanoparticles, have shown promise in improving its bioavailability. These findings underscore the importance of formulation strategies in maximizing therapeutic efficacy.

The safety profile of 6-(3-Bromo-4-methylphenyl)-6-oxohexanoic acid has also been evaluated in acute and chronic toxicity studies. Results indicate minimal adverse effects at therapeutic doses, making it a promising candidate for further clinical development.

In conclusion, 6-(3-Bromo-4-methylphenyl)-6-oxohexanoic acid represents a valuable addition to the arsenal of compounds under investigation for therapeutic applications. Its unique chemical structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a potential lead compound for drug development.